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Compound of Interest

Compound Name: alpha-Phenylaziridine-1-ethanol

Cat. No.: B096871

Technical Data Sheet: a-Phenylaziridine-1-
ethanol

For Researchers, Scientists, and Drug Development Professionals

This document provides the available chemical and physical data for a-Phenylaziridine-1-
ethanol, also known as 2-(aziridin-1-yl)-2-phenylethanol. Despite a comprehensive search for
in-depth technical information, detailed experimental protocols and specific signaling pathways
involving this compound are not well-documented in publicly available scientific literature. The
user is advised that the similarly named compound, 2-phenylethanol (2-PE), is a structurally
distinct molecule and the significant body of research available for 2-PE is not applicable to a-
Phenylaziridine-1-ethanol.

Chemical Identity and Properties

The fundamental molecular data for a-Phenylaziridine-1-ethanol has been compiled and is
presented in the table below.
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Identifier Value Source

2-(aziridin-1-yl)-2-
IUPAC Name PubChem
phenylethanol

a-Phenylaziridine-1-ethanol, (3-
Synonyms o PubChem
Phenylaziridine-1-ethanol

Molecular Formula C10H13NO [1]
Molecular Weight 163.22 g/mol [1]
Exact Mass 163.099714038 Da [1]
CAS Number 17918-11-5 2]

Experimental Data and Protocols

A thorough search of scientific databases yielded no specific, detailed experimental protocols
for the synthesis or application of a-Phenylaziridine-1-ethanol. General synthetic methods for
N-substituted aziridine-2-alcohols may be adaptable, but specific procedures for this compound
are not readily available.

Signaling Pathways and Biological Activity

There is a lack of information regarding the biological activity and associated signaling
pathways for a-Phenylaziridine-1-ethanol in the current body of scientific literature. Research
on the biological effects of this specific molecule appears to be limited.

Distinction from 2-Phenylethanol (2-PE)

It is critical to distinguish a-Phenylaziridine-1-ethanol from the well-researched compound 2-
phenylethanol (2-PE). While both are aromatic alcohols, 2-PE lacks the aziridine ring
characteristic of the requested compound. 2-PE has extensive applications in the fragrance,
food, and pharmaceutical industries and its biosynthetic pathways, such as the Ehrlich pathway
in yeast, are well-documented.[3][4][5][6][7][8] The biological activities of 2-PE, including its
antimicrobial and antifungal properties, have also been a subject of significant research.[9][10]
This body of knowledge on 2-PE is not transferable to a-Phenylaziridine-1-ethanol due to their
structural differences.
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Conclusion

While the fundamental molecular characteristics of a-Phenylaziridine-1-ethanol are known, it
remains a sparsely studied compound. For researchers and drug development professionals,
this may represent an opportunity for novel investigation into its synthesis, properties, and
potential biological activities. However, at present, a comprehensive technical guide with
detailed experimental protocols and signaling pathway information cannot be provided due to
the absence of such data in the public domain.

Note on Visualization: As no specific signaling pathways, experimental workflows, or logical
relationships for a-Phenylaziridine-1-ethanol are described in the available literature, a
corresponding Graphviz diagram could not be generated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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